Cas no 1375303-15-3 (2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol)

• Product Name: 2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol
• CAS No: 1375303-15-3
• MF: C₁₉H₂₃NO₂
• MW: 297.39142537117
• MDL: MFCD22381710
• CID: 1089782
• PubChem ID: 71302126
• Update Time: 2025-06-08

2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol
• AK141426
• AX8281603
• 2-[1-(Diphenylmethyl)azetidin-3-yl]propane-1,3-diol
• 1,3-Propanediol, 2-[1-(diphenylmethyl)-3-azetidinyl]-
• DB-162858
• CS-0060497
• A886435
• DS-7277
• AKOS022173240
• 1375303-15-3
• MFCD22381710
• DTXSID30744521
• SB50713
• FD10592

• MDL： MFCD22381710
• Inchi： 1S/C19H23NO2/c21-13-18(14-22)17-11-20(12-17)19(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,17-19,21-22H,11-14H2
• InChI Key： LGOWMIBQEVVRKX-UHFFFAOYSA-N
• SMILES： OCC(CO)C1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 297.172878976g/mol
• Monoisotopic Mass: 297.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7
• XLogP3: 2.4

Experimental Properties

• Boiling Point: 457.6±30.0°C at 760 mmHg

2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol

Introduction to 2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol (CAS No. 1375303-15-3)

2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol (CAS No. 1375303-15-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements associated with 2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol.

The chemical structure of 2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol is composed of a benzhydryl group attached to an azetidine ring, with a propane-1,3-diol moiety. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activities. The benzhydryl group, derived from two phenyl rings, contributes to the compound's lipophilicity and aromatic character. The azetidine ring, a four-membered heterocycle containing a nitrogen atom, adds structural rigidity and conformational stability. The propane-1,3-diol moiety introduces hydrophilic characteristics, enhancing the compound's solubility and bioavailability.

In terms of its physical properties, 2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol is typically a white crystalline solid with a melting point ranging from 85 to 87°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various pharmaceutical formulations and experimental protocols.

The biological activities of 2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol have been extensively studied in recent years. One of the most notable applications is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play a critical role in numerous cellular processes and are often implicated in various diseases. By disrupting these interactions, 2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol can modulate signaling pathways and exert therapeutic effects. For instance, it has been shown to inhibit the interaction between the Bcl-xL protein and its binding partners, which is relevant to apoptosis regulation and cancer therapy.

In addition to its PPI inhibition properties, 2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol has demonstrated anti-inflammatory effects. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol has also been investigated to assess its suitability for clinical applications. Preclinical studies have indicated that it exhibits good oral bioavailability and favorable pharmacokinetic parameters. These characteristics are essential for ensuring that the compound reaches its target tissues at therapeutic concentrations without causing significant side effects.

To further validate its therapeutic potential, several clinical trials have been conducted or are underway to evaluate the safety and efficacy of 2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol. Early-phase clinical trials have shown promising results in terms of safety and tolerability. However, more extensive studies are needed to fully understand its long-term effects and determine optimal dosing regimens.

In conclusion, 2-(1-Benzhydrylazetidin-3-yl)propane-1,3-diol (CAS No. 1375303-15-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific physicochemical properties that are advantageous for various biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in the development of novel therapeutic agents.